Cas no 2228226-39-7 (tert-butyl N-{5-chloro-2-(chlorosulfonyl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{5-chloro-2-(chlorosulfonyl)methylphenyl}carbamate
• CAS No: 2228226-39-7
• MF: C₁₂H₁₅Cl₂NO₄S
• MW: 340.22280049324
• CID: 6122741
• PubChem ID: 165870590
• Update Time: 2025-10-28

tert-butyl N-{5-chloro-2-(chlorosulfonyl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-chloro-2-(chlorosulfonyl)methylphenyl}carbamate
• EN300-1892038
• 2228226-39-7
• tert-butyl N-{5-chloro-2-[(chlorosulfonyl)methyl]phenyl}carbamate

• Inchi： 1S/C12H15Cl2NO4S/c1-12(2,3)19-11(16)15-10-6-9(13)5-4-8(10)7-20(14,17)18/h4-6H,7H2,1-3H3,(H,15,16)
• InChI Key： FXYOZJPCYXJPED-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC(=CC=1NC(=O)OC(C)(C)C)Cl)(=O)=O

Computed Properties

• Exact Mass: 339.0098845g/mol
• Monoisotopic Mass: 339.0098845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-{5-chloro-2-(chlorosulfonyl)methylphenyl}carbamate

Recent Advances in the Study of tert-Butyl N-{5-Chloro-2-(Chlorosulfonyl)Methylphenyl}Carbamate (CAS: 2228226-39-7)

The compound tert-butyl N-{5-chloro-2-(chlorosulfonyl)methylphenyl}carbamate (CAS: 2228226-39-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonyl and carbamate functional groups, serves as a critical intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug development, particularly in the design of enzyme inhibitors and antimicrobial agents. The structural versatility of this compound allows for modifications that can enhance its pharmacological properties, making it a valuable candidate for further investigation.

One of the key areas of research involving tert-butyl N-{5-chloro-2-(chlorosulfonyl)methylphenyl}carbamate is its role in the synthesis of protease inhibitors. Proteases are enzymes that play a pivotal role in numerous physiological and pathological processes, and their inhibition is a common strategy in the treatment of diseases such as cancer, viral infections, and inflammatory disorders. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific proteases, highlighting its potential as a scaffold for the development of novel therapeutics. The chlorosulfonyl group, in particular, has been identified as a crucial moiety for binding to the active sites of target enzymes.

In addition to its applications in protease inhibition, tert-butyl N-{5-chloro-2-(chlorosulfonyl)methylphenyl}carbamate has also been investigated for its antimicrobial properties. Researchers have synthesized a series of analogs and evaluated their efficacy against a range of bacterial and fungal pathogens. Preliminary results indicate that certain derivatives exhibit broad-spectrum antimicrobial activity, with minimal cytotoxicity to mammalian cells. These findings suggest that this compound could serve as a promising lead for the development of new antimicrobial agents, particularly in the face of rising antibiotic resistance.

The synthetic pathways for tert-butyl N-{5-chloro-2-(chlorosulfonyl)methylphenyl}carbamate have also been a focus of recent research. Optimizing the synthesis of this compound is essential for its large-scale production and subsequent application in drug development. Recent advancements in green chemistry have led to the development of more efficient and environmentally friendly synthetic routes, reducing the use of hazardous reagents and improving overall yields. These innovations not only enhance the practicality of using this compound in industrial settings but also align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Despite the promising findings, challenges remain in the further development of tert-butyl N-{5-chloro-2-(chlorosulfonyl)methylphenyl}carbamate as a therapeutic agent. Issues such as solubility, stability, and bioavailability need to be addressed to fully realize its potential. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate these discoveries into clinically viable treatments.

In conclusion, tert-butyl N-{5-chloro-2-(chlorosulfonyl)methylphenyl}carbamate (CAS: 2228226-39-7) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its applications in protease inhibition and antimicrobial activity, coupled with advancements in synthetic methodologies, underscore its potential as a valuable tool in drug discovery. Future studies will likely focus on optimizing its pharmacological properties and exploring its therapeutic potential in greater depth, paving the way for innovative treatments in various medical fields.